Cas no 31108-39-1 (Acetamide, ion(1-)(8CI,9CI))

• Product Name: Acetamide, ion(1-)(8CI,9CI)
• CAS No: 31108-39-1
• MF: C₂H₄NO
• MW: 58.0592603683472
• CID: 319823
• Update Time: 2024-01-28

Acetamide, ion(1-)(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide, ion(1-)(8CI,9CI)
• ethanimidate
• Acetamide, ion(1-) (8CI,9CI)

• Inchi： 1S/C2H4NO/c1-2(3)4/h1H2,(H2,3,4)/q-1
• InChI Key： NGCIAEFVYIBQNL-UHFFFAOYSA-N
• SMILES： C(=O)(N)[CH2-]

Computed Properties

• Exact Mass: 58.02932
• Monoisotopic Mass: 58.029289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 33
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1

Experimental Properties

• Boiling Point: 130.7°C at 760 mmHg
• Flash Point: 32.9°C
• PSA: 49.08